Cas no 5449-43-4 ([1,1'-Biphenyl]-4-aceticacid, a-hydroxy-a-propyl-)

• Product Name: [1,1'-Biphenyl]-4-aceticacid, a-hydroxy-a-propyl-
• CAS No: 5449-43-4
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 384659
• PubChem ID: 226167
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-aceticacid, a-hydroxy-a-propyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-aceticacid, a-hydroxy-a-propyl-
• 2-hydroxy-2-(4-phenylphenyl)pentanoic acid
• 2-Biphenyl-4-yl-2-hydroxy-valeriansaeure
• 2-biphenyl-4-yl-2-hydroxy-valeric acid
• DTXSID10280316
• 5449-43-4
• NSC16326
• 2-(biphenyl-4-yl)-2-hydroxypentanoic acid
• NSC-16326

• Inchi： 1S/C17H18O3/c1-2-12-17(20,16(18)19)15-10-8-14(9-11-15)13-6-4-3-5-7-13/h3-11,20H,2,12H2,1H3,(H,18,19)
• InChI Key： PBGJDQGWKOWCEA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C1C=CC(C2C=CC=CC=2)=CC=1)CCC

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 3.42590